[(2,3-Difluorophenyl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C11H15F2NO
• Molecular Weight: 215.24 g/mol
• IUPAC Name: N-[(2,3-difluorophenyl)methyl]-2-ethoxyethanamine
• InChI: InChI=1S/C11H15F2NO/c1-2-15-7-6-14-8-9-4-3-5-10(12)11(9)13/h3-5,14H,2,6-8H2,1H3
• InChI Key: PPDJJILNDLBBNH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=C(C(=CC=C1)F)F

Description

(2,3-Difluorophenyl)methylamine is a fluorinated alkylamine derivative featuring a 2,3-difluorophenylmethyl group attached to a 2-ethoxyethylamine backbone. Its molecular formula is C₁₁H₁₅F₂NO, with a molecular weight of 215.24 g/mol (CAS: 1154249-05-4) . The compound’s structure combines aromatic fluorine substitution with an ethoxyethyl chain, which may influence its physicochemical properties (e.g., solubility, lipophilicity) and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,3-Difluorophenyl)methylamine typically involves the reaction of 2,3-difluorobenzyl chloride with 2-ethoxyethylamine under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of (2,3-Difluorophenyl)methylamine may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems allows for precise control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to more efficient and scalable production processes.

Chemical Reactions Analysis

Types of Reactions

(2,3-Difluorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the difluorophenyl group can be replaced by other nucleophiles such as thiols, amines, or halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as sodium thiolate or sodium azide in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of primary or secondary amines, or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(2,3-Difluorophenyl)methylamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe in molecular biology studies.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (2,3-Difluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The difluorophenyl group may enhance the compound’s binding affinity to these targets, while the ethoxyethylamine moiety can modulate its pharmacokinetic properties. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Fluorinated Aromatic Groups

The following table compares (2,3-Difluorophenyl)methylamine with key analogues:

Compound Name	Fluorine Substitution	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Properties/Applications	Reference
(2,3-Difluorophenyl)methylamine	2,3-difluorophenyl	2-ethoxyethylamine	C₁₁H₁₅F₂NO	215.24	Intermediate in pyrrolo-pyridazine synthesis
(2,5-Difluorophenyl)methylamine	2,5-difluorophenyl	2-ethoxyethylamine	C₁₁H₁₅F₂NO	215.24	Positional isomer; potential differences in receptor binding due to fluorine orientation
[(2,3-Difluorophenyl)methyl][(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine	2,3-difluorophenyl	Pyrazole-methyl group	C₁₃H₁₂F₃N₃O₂	299.25	Higher molecular weight; pyrazole may enhance metabolic stability
[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethyl][(2-fluorophenyl)methyl]amine	2-fluorophenyl	Benzodioxin-ethyl group	C₁₇H₁₆FNO₂	297.32	Benzodioxin moiety increases aromatic complexity; potential CNS activity
({2-[(Dimethylamino)methyl]phenyl}methyl)[1-(2-fluorophenyl)ethyl]amine	2-fluorophenyl	Dimethylaminomethyl-phenyl group	C₁₈H₂₃FN₂	286.39	Branched alkyl chain; possible use in receptor-targeted therapies

Key Observations:

In contrast, the 2-fluorophenyl group in and compounds reduces steric hindrance, which could improve membrane permeability .

Ethoxyethyl vs. Other Alkyl Chains :

• The 2-ethoxyethyl group in the target compound provides moderate hydrophilicity, balancing lipophilicity for blood-brain barrier penetration. Comparatively, pyrazole-methyl () or benzodioxin-ethyl () groups introduce bulkier structures, which may reduce solubility but improve target specificity .

Biological Implications: Compounds with trifluoromethyl or methoxyethyl substituents (e.g., ’s goxalapladib) show therapeutic relevance in atherosclerosis, suggesting that the target compound’s ethoxyethyl chain could be optimized for similar pathways . Nitrosobis(2-ethoxyethyl)amine () demonstrated carcinogenicity in rats, highlighting the need for toxicity studies on ethoxyethyl-containing amines .

Biological Activity

(2,3-Difluorophenyl)methylamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological activity.

Chemical Structure

The chemical structure of (2,3-Difluorophenyl)methylamine can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{F}_2\text{N}\quad (\text{Molecular Weight 225 25 g mol})$$

The biological activity of (2,3-Difluorophenyl)methylamine is primarily attributed to its interaction with various biological targets, including receptors and enzymes. Preliminary studies suggest that this compound may exhibit antimicrobial , anti-inflammatory , and neuroprotective properties.

Antimicrobial Activity

Research indicates that (2,3-Difluorophenyl)methylamine demonstrates significant antimicrobial activity against several bacterial strains. In vitro studies have shown that it inhibits the growth of Gram-positive and Gram-negative bacteria, potentially through disruption of cell membrane integrity.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Anti-inflammatory Effects

The compound has been evaluated for its anti-inflammatory effects in various models. In a murine model of inflammation, administration of (2,3-Difluorophenyl)methylamine resulted in a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6.

Neuroprotective Properties

Studies have explored the neuroprotective potential of this compound in models of neurodegenerative diseases. (2,3-Difluorophenyl)methylamine has shown promise in reducing oxidative stress markers and enhancing neuronal survival in vitro.

Case Study 1: Antibacterial Efficacy

A study published in a peer-reviewed journal assessed the antibacterial efficacy of (2,3-Difluorophenyl)methylamine against multi-drug resistant strains. The results indicated that the compound not only inhibited bacterial growth but also demonstrated synergistic effects when combined with traditional antibiotics.

Case Study 2: In Vivo Neuroprotection

In an animal model of Alzheimer's disease, administration of (2,3-Difluorophenyl)methylamine led to improved cognitive function and reduced amyloid plaque formation. Behavioral tests indicated enhanced memory retention compared to control groups.